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Compound of Interest

Compound Name: Adrenochrome

Cat. No.: B10763062

Note to the Reader: The following application note addresses the chemical principles and
historical context of adrenochrome, a molecule derived from the oxidation of adrenaline. In the
interest of public safety and responsible scientific communication, this document does not
provide detailed protocols for the synthesis of adrenochrome. The dissemination of such
protocols could be misused. This document is intended for informational and educational
purposes for a scientific audience.

Introduction to Adrenochrome

Adrenochrome is a chemical compound with the molecular formula CoHaNO3, produced from
the oxidation of adrenaline (epinephrine).[1][2] The name "adrenochrome" is a portmanteau of
its origin, adrenaline, and "chrome™" for its distinct color.[3][4] Historically, the compound was
first observed in 1856 by French physician Alfred Vulpian, who noted that adrenaline turned a
reddish color when exposed to air.[4] It was later isolated and named in 1937 by David Ezra
Green and Derek Richter. Adrenochrome is an unstable molecule and in solution, it appears
pink before polymerizing into brown or black melanin compounds.

Principle of Adrenaline Oxidation

The conversion of adrenaline to adrenochrome is an oxidation reaction that can occur both in
vivo and in vitro. This process involves the removal of electrons from the adrenaline molecule.
The reaction proceeds through a radical mechanism, forming intermediates such as
epinephrine semiquinone and epinephrine quinone. This is followed by an intramolecular
cyclization to form leucoadrenochrome, which is then further oxidized to adrenochrome.
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While various oxidizing agents can be used in a laboratory setting, the reaction also occurs
naturally in the body.

Historical Scientific Interest and the Adrenochrome
Hypothesis

In the mid-20th century, adrenochrome was the subject of some scientific research, most
notably in the field of psychiatry. In the 1950s, psychiatrists Abram Hoffer and Humphry
Osmond proposed the "adrenochrome hypothesis." They suggested that an overproduction of
adrenochrome in the brain could be a cause of schizophrenia, noting similarities between the
symptoms of the disorder and the effects of mescaline, a hallucinogen with a related chemical
structure. Hoffer and Osmond conducted small-scale studies and claimed that adrenochrome
could produce hallucinations and psychotic reactions.

However, the adrenochrome hypothesis was met with skepticism from the broader medical
community. Subsequent independent studies failed to replicate Hoffer and Osmond's findings,
and other individuals who were administered adrenochrome did not experience psychedelic
effects. The theory that adrenochrome is a primary cause of schizophrenia has since been
debunked.

Contemporary Understanding and Misconceptions

Current scientific understanding of adrenochrome is that it is a metabolite of adrenaline with
no proven medical applications in its pure form. A more stable derivative, carbazochrome, has
been explored as a hemostatic agent to promote blood clotting, though its effectiveness is still
considered inconclusive.

It is important to distinguish the scientific history of adrenochrome from the fictional narratives
and conspiracy theories that have emerged in popular culture. Fictional works, such as Aldous
Huxley's "The Doors of Perception” and Hunter S. Thompson's "Fear and Loathing in Las
Vegas," have contributed to the public perception of adrenochrome as a potent psychedelic.
These portrayals are fictional and have been sensationalized. In recent years, baseless
conspiracy theories have alleged that adrenochrome is harvested from humans, a claim that is
entirely without scientific merit. Adrenochrome is readily synthesized in a laboratory and is
commercially available for research purposes.
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Visualizing the Oxidation of Adrenaline

The following diagram illustrates the conceptual transformation of adrenaline to adrenochrome
through oxidation. This is a simplified representation and does not include reaction
intermediates or specific reagents.

Adrenaline Oxidation Adrenochrome

(CoH13NO3) (CoHaNO3)

Click to download full resolution via product page

Caption: Conceptual diagram of the oxidation of adrenaline to adrenochrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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